Cas no 6028-28-0 (DL-Threonine hydrate)

• Product Name: DL-Threonine hydrate
• CAS No: 6028-28-0
• MF: C₄H₉NO₃
• MW: 119.11916
• MDL: MFCD00064270
• CID: 46346
• PubChem ID: 121488064
• Update Time: 2025-10-21

DL-Threonine hydrate Chemical and Physical Properties

Names and Identifiers

• L-2-Amino-3-hydroxybutyric acid
• L-Threonine, USP Grade
• L-Threonine, allo-Free
• H-Thr-OH
• (2S,3R)-(-)-Threonine
• Thr
• (2S,3R)-2-Amino-3-hydroxybutyric acid~H-Thr-OH
• 2-Amino-3-hydroxybutanoic acid
• DL-Threonine hydrate
• DL-Threonine,hydrate (2:1)
• Threonine, hemihydrate, DL- (8CI)
• BS-32611
• DL-Threonine hydrate(2:1)
• (2S,3R)-2-amino-3-hydroxybutanoic acid;hydrate
• DL-Threonine hemihydrate
• rel-(2S,3R)-2-Amino-3-hydroxybutanoic acid hemihydrate
• QMWHMAPAPXBPFN-PZXRSRGQSA-N
• D95822
• 6028-28-0
• DL-Threonine, hydrate (2:1)
• rel-(2S,3R)-2-Amino-3-hydroxybutanoicacidhydrate(2:1)

• MDL： MFCD00064270
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• InChI Key： QMWHMAPAPXBPFN-PZXRSRGQSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)N.O[C@H](C)[C@@H](C(=O)O)N.O

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 274.122989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: 1.307
• Melting Point: 244 ºC
• Boiling Point: 345.803°C at 760 mmHg
• Flash Point: 162.936°C
• Refractive Index: 1.507
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 200 g/L (25 ºC)
• PSA: 83.55000
• LogP: -0.52060
• pka: 2.09(at 25℃)
• Specific Rotation: -28.4 º (c=6, H2O)

DL-Threonine hydrate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：XO8590000

Additional information on DL-Threonine hydrate

DL-Threonine Hydrate (CAS No. 6028-28-0): An Essential Amino Acid with Diverse Applications

DL-Threonine hydrate (CAS No. 6028-28-0) is a versatile and essential amino acid that plays a crucial role in various biological processes. This compound is a racemic mixture of L-threonine and D-threonine, each of which has distinct properties and applications. L-threonine, the naturally occurring form, is an essential amino acid required for protein synthesis and is involved in the maintenance of immune function, central nervous system health, and the production of collagen and elastin. D-threonine, on the other hand, is less common in nature but has found applications in research and industrial processes.

The chemical structure of DL-Threonine hydrate consists of a central carbon atom bonded to an amino group (-NH₂), a carboxyl group (-COOH), a methyl group (-CH₃), and a hydroxyl group (-OH). The presence of the hydroxyl group makes threonine a polar amino acid, which influences its solubility and reactivity in various environments. The hydrate form of threonine enhances its stability and solubility, making it more suitable for pharmaceutical and biochemical applications.

In the field of biotechnology, DL-Threonine hydrate has gained significant attention due to its role in protein engineering and the production of recombinant proteins. Threonine residues are often found at the surface of proteins, where they can participate in hydrogen bonding and other interactions that stabilize protein structure. This property makes threonine an important residue for designing proteins with specific functions or improved stability.

Recent research has also highlighted the potential therapeutic applications of threonine. Studies have shown that threonine supplementation can enhance immune function by supporting the production of antibodies and cytokines. Additionally, threonine has been investigated for its role in wound healing and tissue repair, particularly in patients with compromised immune systems or chronic wounds. The ability of threonine to promote collagen synthesis makes it a valuable component in topical formulations for skin care and wound healing products.

In the pharmaceutical industry, DL-Threonine hydrate is used as an intermediate in the synthesis of various drugs and supplements. For example, threonine is a key ingredient in nutritional supplements designed to support muscle growth and recovery, especially for athletes and individuals undergoing physical rehabilitation. The racemic mixture provides a balanced source of both L- and D-threonine, which can be beneficial for certain metabolic pathways.

The agricultural sector has also benefited from the use of DL-Threonine hydrate. Threonine is an essential nutrient for livestock, particularly poultry and swine. Supplementation with threonine can improve feed efficiency, growth rates, and overall health of animals. This has led to increased demand for threonine in animal feed formulations, contributing to its importance as a commercial product.

In terms of safety and regulatory compliance, DL-Threonine hydrate is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) when used within recommended guidelines. However, it is important to follow proper handling and storage procedures to maintain its stability and efficacy.

The global market for amino acids, including threonine, continues to grow due to increasing demand from various industries such as pharmaceuticals, nutraceuticals, cosmetics, and agriculture. Advances in biotechnology have led to more efficient production methods for threonine, making it more accessible and cost-effective for commercial use.

In conclusion, DL-Threonine hydrate (CAS No. 6028-28-0) is a multifaceted compound with wide-ranging applications across multiple fields. Its unique chemical properties make it an essential component in protein synthesis, immune function, wound healing, and other biological processes. As research continues to uncover new uses for threonine, its importance as a valuable resource in biotechnology and healthcare is likely to increase further.